Cas no 205045-49-4 (Benzoic acid, 3-(1-methylethoxy)-, ethyl ester)

• Product Name: Benzoic acid, 3-(1-methylethoxy)-, ethyl ester
• CAS No: 205045-49-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 3897169
• PubChem ID: 22261418
• Update Time: 2025-06-23

Benzoic acid, 3-(1-methylethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-methylethoxy)-, ethyl ester
• 205045-49-4
• ethyl 3-propan-2-yloxybenzoate
• AKOS008948987
• SCHEMBL931171
• GBISPESJLXKRGX-UHFFFAOYSA-N
• 3-Isopropoxybenzoic acid ethyl ester
• ethyl 3-isopropoxybenzoate
• 3-Isopropoxybenzoic acid ethyl ester, 97%
• ethyl 3-isopropyloxybenzoate
• MFCD11555059
• ethyl 3-(propan-2-yloxy)benzoate

• Inchi： 1S/C12H16O3/c1-4-14-12(13)10-6-5-7-11(8-10)15-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： GBISPESJLXKRGX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(OC(C)C)=C1

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzoic acid, 3-(1-methylethoxy)-, ethyl ester

Benzoic Acid, 3-(1-Methylethoxy)-, Ethyl Ester: A Comprehensive Overview

The compound Benzoic acid, 3-(1-methylethoxy)-, ethyl ester (CAS No. 205045-49-4) is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its benzoic acid backbone, substituted with a 1-methylethoxy group at the 3-position and an ethyl ester group. Its molecular formula is C₁₂H₁₆O₃, and it has a molecular weight of 208.26 g/mol. The compound exists as a solid at room temperature and has a melting point of approximately 55°C. Its solubility in water is low, making it more suitable for organic solvents.

The synthesis of Benzoic acid, 3-(1-methylethoxy)-, ethyl ester typically involves multi-step reactions. One common method includes the esterification of the corresponding benzoic acid derivative with ethanol in the presence of an acid catalyst. The substitution at the 3-position with the 1-methylethoxy group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. The compound's structure allows for further functionalization, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Benzoic acid, 3-(1-methylethoxy)-, ethyl ester in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical properties. For instance, a study published in *Polymer Chemistry* demonstrated that incorporating this compound into polyurethane formulations significantly improved the material's resistance to UV degradation.

In addition to its industrial applications, Benzoic acid, 3-(1-methylethoxy)-, ethyl ester has shown promise in pharmaceutical research. Its ability to act as a bioisostere for other aromatic compounds makes it a valuable tool in drug design. A recent investigation in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead molecule for developing new therapeutic agents.

The environmental impact of Benzoic acid, 3-(1-methylethoxy)-, ethyl ester has also been a topic of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

In conclusion, Benzoic acid, 3-(1-methylethoxy)-, ethyl ester (CAS No. 205045-49-4) is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it an invaluable building block in organic synthesis and material science. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing technology and medicine is expected to grow even further.